Cas no 2229321-92-8 (3-(3-ethylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229321-92-8
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 6077897
• PubChem ID: 165854604
• Update Time: 2025-07-17

3-(3-ethylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine
• EN300-1974937
• 2229321-92-8

• Inchi： 1S/C11H15F2N/c1-2-8-4-3-5-9(6-8)7-10(14)11(12)13/h3-6,10-11H,2,7,14H2,1H3
• InChI Key： FEVWPCPOQCLXCB-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(CC)C=1)N)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine

Professional Introduction to Compound with CAS No. 2229321-92-8 and Product Name: 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine

Compound with the CAS number 2229321-92-8 and the product name 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine features a combination of aromatic and fluorinated aliphatic moieties, which contribute to its distinctive chemical behavior and reactivity. Such features make it a promising candidate for further exploration in drug discovery and development.

The presence of difluorine substituents at the 1,1-position of the propan-2-amine backbone is particularly noteworthy. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In this context, the difluorine group in 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine is expected to enhance metabolic stability, improve binding affinity to biological targets, and potentially increase oral bioavailability. These attributes are critical for the development of novel therapeutic agents that exhibit improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging machine learning algorithms and quantum mechanical calculations, scientists can now model the interactions between 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine and various biological targets with high precision. These computational studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, preliminary docking studies indicate that it could interact with enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are involved in inflammatory pathways and cancer progression.

The ethylphenyl moiety in the compound's structure also contributes to its potential therapeutic relevance. Aromatic rings are frequently found in biologically active molecules due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. The 3-ethylphenyl group in 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine may facilitate binding to proteins by optimizing the orientation of the molecule within the active site. Additionally, the ethyl substituent could introduce conformational flexibility, allowing the compound to adopt multiple binding poses that enhance its affinity for biological targets.

In vitro studies have begun to explore the pharmacological profile of 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine. Initial experiments have shown that this compound exhibits moderate activity against certain inflammatory markers, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with cellular receptors has been investigated using fluorescent spectroscopy techniques. These experiments have revealed that the compound can modulate receptor signaling pathways, which could be exploited for therapeutic purposes.

The synthesis of 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine presents unique challenges due to the presence of fluorinated and aromatic components. Advanced synthetic methodologies must be employed to achieve high yields and purity levels. Techniques such as cross-coupling reactions, fluorination methods, and catalytic hydrogenation are crucial for constructing the desired molecular framework. Recent innovations in synthetic chemistry have enabled more efficient routes for producing fluorinated compounds like this one, reducing both cost and environmental impact.

The potential applications of 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable intermediate in materials science and agrochemicals. For example, fluorinated compounds are increasingly used in the development of advanced polymers due to their thermal stability and chemical resistance. Additionally, derivatives of this compound could serve as precursors for novel pesticides that exhibit enhanced efficacy while minimizing environmental toxicity.

Regulatory considerations play a critical role in the development of new chemical entities like 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine. Compliance with international guidelines ensures that the compound can be safely studied and eventually commercialized if it demonstrates therapeutic value. Preclinical safety assessments are essential before proceeding to human trials, evaluating potential toxicity profiles and interactions with other drugs. These rigorous testing protocols are necessary to protect human health while advancing medical science.

The future direction of research on 3-(3-ethylphenyl)-1,1-difluoropropan-2-amine is promising. Ongoing studies aim to optimize its pharmacological properties through structural modifications based on computational predictions and experimental data. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate progress by combining expertise in synthetic chemistry, medicinal chemistry, and drug discovery technologies.

In conclusion,3-(3-ethylphenyl)-1,1-difluoropropan-2-aminedemonstrates significant potential as a lead compound for therapeutic development due to its unique structural features, including difluorine substituents, an aromatic ring system,and an amine functional group . Its interaction with biological targets,as well as its synthetic accessibility,make it a compelling candidate for further investigation,with applications ranging from pharmaceuticals to advanced materials science.